Cas no 169599-35-3 (Carbamic acid, (3-bromopropyl)methyl-, phenylmethyl ester)

• Product Name: Carbamic acid, (3-bromopropyl)methyl-, phenylmethyl ester
• CAS No: 169599-35-3
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 1350776
• PubChem ID: 19939411
• Update Time: 2025-07-02

Carbamic acid, (3-bromopropyl)methyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-bromopropyl)methyl-, phenylmethyl ester
• EN300-7195113
• 169599-35-3
• SCHEMBL1896919
• benzyl N-(3-bromopropyl)-N-methylcarbamate

• Inchi： 1S/C12H16BrNO2/c1-14(9-5-8-13)12(15)16-10-11-6-3-2-4-7-11/h2-4,6-7H,5,8-10H2,1H3
• InChI Key： WYWQZJXQDCZDBQ-UHFFFAOYSA-N
• SMILES： BrCCCN(C(=O)OCC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 285.03648
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Carbamic acid, (3-bromopropyl)methyl-, phenylmethyl ester

Comprehensive Analysis of Carbamic acid, (3-bromopropyl)methyl-, phenylmethyl ester (CAS No. 169599-35-3)

Carbamic acid, (3-bromopropyl)methyl-, phenylmethyl ester (CAS No. 169599-35-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the class of carbamate esters, which are widely studied for their versatile applications. The presence of both bromopropyl and phenylmethyl groups in its structure makes it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential role in designing novel bioactive molecules, given its unique reactivity profile.

In recent years, the demand for high-purity intermediates like Carbamic acid, (3-bromopropyl)methyl-, phenylmethyl ester has surged, driven by advancements in drug discovery and green chemistry. A common question among chemists is how this compound compares to other carbamate derivatives in terms of stability and synthetic utility. Studies suggest that its bromine substituent enhances its reactivity in nucleophilic substitution reactions, making it a preferred choice for constructing complex molecular frameworks. Additionally, its ester linkage offers selective cleavage options, which is critical for controlled-release formulations in pharmaceuticals.

The synthesis of Carbamic acid, (3-bromopropyl)methyl-, phenylmethyl ester typically involves multi-step protocols, with emphasis on optimizing yield and minimizing byproducts. One trending topic in synthetic forums is the use of microwave-assisted synthesis to accelerate its production while maintaining environmental sustainability. This aligns with the broader industry shift toward energy-efficient methodologies. Another frequently searched query revolves around its spectroscopic characterization, particularly NMR and IR data, which are essential for quality control in industrial settings.

From a regulatory standpoint, Carbamic acid, (3-bromopropyl)methyl-, phenylmethyl ester is not classified as hazardous under major chemical inventories, but proper handling protocols are recommended due to its reactive functional groups. Its compatibility with various solvents and catalysts is a subject of ongoing research, especially in the context of catalytic hydrogenation and cross-coupling reactions. These studies are often cited in patents related to antimicrobial agents and polymer additives, highlighting its cross-industry relevance.

Looking ahead, the compound’s potential in bioconjugation and prodrug development is a hot topic in academic circles. For instance, its benzyl-protecting group can be strategically removed under mild conditions, a feature exploited in targeted drug delivery systems. As the scientific community continues to explore structure-activity relationships, Carbamic acid, (3-bromopropyl)methyl-, phenylmethyl ester remains a focal point for innovation in medicinal chemistry and material science.